Cas no 2171916-81-5 (2-{1-3-(dimethylamino)propyl-5-(methoxymethyl)-1H-1,2,3-triazol-4-yl}acetic acid)

• Product Name: 2-{1-3-(dimethylamino)propyl-5-(methoxymethyl)-1H-1,2,3-triazol-4-yl}acetic acid
• CAS No: 2171916-81-5
• MF: C₁₁H₂₀N₄O₃
• MW: 256.301502227783
• CID: 6099916
• PubChem ID: 165833022
• Update Time: 2025-10-31

2-{1-3-(dimethylamino)propyl-5-(methoxymethyl)-1H-1,2,3-triazol-4-yl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{1-3-(dimethylamino)propyl-5-(methoxymethyl)-1H-1,2,3-triazol-4-yl}acetic acid
• 2-{1-[3-(dimethylamino)propyl]-5-(methoxymethyl)-1H-1,2,3-triazol-4-yl}acetic acid
• EN300-1599321
• 2171916-81-5

• Inchi： 1S/C11H20N4O3/c1-14(2)5-4-6-15-10(8-18-3)9(12-13-15)7-11(16)17/h4-8H2,1-3H3,(H,16,17)
• InChI Key： OKGMVYRHHDAKAZ-UHFFFAOYSA-N
• SMILES： O(C)CC1=C(CC(=O)O)N=NN1CCCN(C)C

Computed Properties

• Exact Mass: 256.15354051g/mol
• Monoisotopic Mass: 256.15354051g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 8
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.1
• Topological Polar Surface Area: 80.5Ų

Additional information on 2-{1-3-(dimethylamino)propyl-5-(methoxymethyl)-1H-1,2,3-triazol-4-yl}acetic acid

2-{1-3-(Dimethylamino)propyl-5-(Methoxymethyl)-1H-1,2,3-Triazol-4-yl}acetic Acid: A Promising Compound in Medicinal Chemistry

2-{1-3-(Dimethylamino)propyl-5-(Methoxymethyl)-1H-1,2,3-triazol-4-yl}acetic acid (CAS No. 2171916-81-5) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of 1,2,3-triazoles, which are known for their stability and bioactivity. The presence of a dimethylamino group and a methoxymethyl substituent on the triazole ring imparts specific chemical and biological properties that make it an intriguing candidate for further investigation.

The synthesis of 2-{1-3-(dimethylamino)propyl-5-(methoxymethyl)-1H-1,2,3-triazol-4-yl}acetic acid typically involves the copper(I)-catalyzed azide–alkyne cycloaddition (CuAAC) reaction, a powerful "click" chemistry approach. This method is highly efficient and allows for the formation of the 1,2,3-triazole ring with excellent regioselectivity and yield. The dimethylamino and methoxymethyl groups can be introduced through subsequent functional group manipulations, providing a versatile platform for further derivatization.

Recent studies have highlighted the potential of 2-{1-3-(dimethylamino)propyl-5-(methoxymethyl)-1H-1,2,3-triazol-4-yl}acetic acid in various therapeutic areas. One notable application is in the treatment of neurodegenerative diseases. The compound has been shown to exhibit neuroprotective effects by modulating key signaling pathways involved in neuronal survival and function. Specifically, it has been reported to inhibit the activation of microglia and astrocytes, which are major contributors to neuroinflammation and neuronal damage.

In addition to its neuroprotective properties, 2-{1-3-(dimethylamino)propyl-5-(methoxymethyl)-1H-1,2,3-triazol-4-yl}acetic acid has demonstrated promising antiviral activity against several RNA viruses. Research has shown that the compound can interfere with viral replication by targeting specific viral enzymes or host cell factors essential for viral entry and assembly. This broad-spectrum antiviral activity makes it a valuable lead compound for the development of new antiviral therapies.

The pharmacokinetic profile of 2-{1-3-(dimethylamino)propyl-5-(methoxymethyl)-1H-1,2,3-triazol-4-yl}acetic acid has also been extensively studied. Preclinical data indicate that the compound exhibits favorable oral bioavailability and a reasonable half-life in vivo. These properties are crucial for its potential use as an orally administered therapeutic agent. Furthermore, the compound has shown low toxicity in animal models, suggesting a favorable safety profile.

In terms of its mechanism of action, 2-{1-3-(dimethylamino)propyl-5-(methoxymethyl)-1H-1,2,3-triazol-4-yl}acetic acid is believed to exert its effects through multiple pathways. The dimethylamino group may contribute to its ability to cross biological membranes and reach intracellular targets. Meanwhile, the methoxymethyl substituent on the triazole ring could enhance its binding affinity to specific protein targets or modulate its metabolic stability.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-{1-3-(dimethylamino)propyl-5-(methoxymethyl)-1H-1,2,3-triazol-4-yl}acetic acid in human subjects. Early results from phase I trials have been encouraging, with no significant adverse effects reported at therapeutic doses. These findings provide a strong foundation for advancing the compound into later-stage clinical trials.

The potential applications of 2-{1-3-(dimethylamino)propyl-5-(methoxymethyl)-1H-1,2,3-triazol-4-yl}acetic acid extend beyond neurodegenerative diseases and antiviral therapy. Ongoing research is exploring its use in other areas such as cancer treatment and inflammation management. Preliminary studies have shown that the compound can inhibit tumor growth by targeting key signaling pathways involved in cell proliferation and angiogenesis.

In conclusion, 2-{1-3-(dimethylamino)propyl-5-(methoxymethyl)-1H-1,2,3-triazol-4-y}acetic acid (CAS No. 2171916-81-5) represents a promising lead compound with diverse therapeutic potential. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development in medicinal chemistry. As research continues to uncover new insights into its mechanisms of action and clinical applications, this compound is poised to play a significant role in advancing treatments for various diseases.